Cas no 2170123-26-7 (methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride)

• Product Name: methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride
• CAS No: 2170123-26-7
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5944677
• PubChem ID: 87177542
• Update Time: 2025-05-25

methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride
• 2170123-26-7
• Methyl O-allylserinate hydrochloride
• methyl 2-amino-3-prop-2-enoxypropanoate;hydrochloride
• SCHEMBL930587
• starbld0032794
• EN300-192382

• Inchi： 1S/C7H13NO3.ClH/c1-3-4-11-5-6(8)7(9)10-2;/h3,6H,1,4-5,8H2,2H3;1H
• InChI Key： JBGNBRBILWHEJB-UHFFFAOYSA-N
• SMILES： Cl.O(CC=C)CC(C(=O)OC)N

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride

Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate Hydrochloride: A Comprehensive Overview

The compound Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride (CAS No. 2170123-26-7) is a versatile chemical entity with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group, a propenyl ether moiety, and a methyl ester group, all of which contribute to its diverse functional properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride. Researchers have explored various methodologies to optimize the synthesis process, including the use of catalytic asymmetric synthesis and green chemistry principles. These innovations have not only improved the yield but also reduced the environmental impact of production processes.

The structural uniqueness of this compound makes it an attractive candidate for drug development. Studies have shown that Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride exhibits promising bioactivity in preclinical models. For instance, its ability to modulate specific cellular pathways has been explored in the context of neurodegenerative diseases and cancer therapy. The compound's amino group plays a critical role in its interaction with biological targets, while the propenyl ether moiety enhances its pharmacokinetic properties.

In addition to its therapeutic potential, Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride has found applications in agrochemicals. Its ability to act as a plant growth regulator has been extensively studied, with recent research highlighting its role in enhancing crop resilience against environmental stressors such as drought and salinity. This dual functionality underscores the compound's versatility across different industries.

From a materials science perspective, Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride has been investigated for its potential in polymer synthesis. Its reactive groups make it an ideal monomer for constructing functional polymers with tailored properties, such as biodegradability and mechanical strength. Recent breakthroughs in polymer chemistry have leveraged this compound to develop advanced materials for biomedical applications.

The ongoing research into Methyl 2-amino-3-(prop-2-en-1-yloxy)propanoate hydrochloride continues to uncover new avenues for its utilization. Collaborative efforts between academic institutions and industry partners are driving innovation in its production, characterization, and application. As the demand for sustainable and efficient chemical solutions grows, this compound is poised to play a pivotal role in addressing global challenges across multiple sectors.